Cas no 2138262-83-4 (Pyrazolo[1,5-a]pyrazine, 4-chloro-2-(difluoromethyl)-)

• Product Name: Pyrazolo[1,5-a]pyrazine, 4-chloro-2-(difluoromethyl)-
• CAS No: 2138262-83-4
• MF: C₇H₄ClF₂N₃
• MW: 203.576566696167
• CID: 5280686
• Update Time: 2025-07-30

Pyrazolo[1,5-a]pyrazine, 4-chloro-2-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrazine, 4-chloro-2-(difluoromethyl)-
• 4-Chloro-2-(difluoromethyl)pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C7H4ClF2N3/c8-6-5-3-4(7(9)10)12-13(5)2-1-11-6/h1-3,7H
• InChI Key： QLWIXYQRCBWBGQ-UHFFFAOYSA-N
• SMILES： C12=CC(C(F)F)=NN1C=CN=C2Cl

Additional information on Pyrazolo[1,5-a]pyrazine, 4-chloro-2-(difluoromethyl)-

Introduction to 4-Chloro-2-(difluoromethyl)pyrazolo[1,5-a]pyrazine (CAS No. 2138262-83-4)

4-Chloro-2-(difluoromethyl)pyrazolo[1,5-a]pyrazine (CAS No. 2138262-83-4) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-chloro-2-(difluoromethyl)pyrazolo[1,5-a]pyrazine, including the presence of a chloro substituent and a difluoromethyl group, contribute to its distinct chemical and biological properties.

The synthesis of 4-chloro-2-(difluoromethyl)pyrazolo[1,5-a]pyrazine has been extensively studied, with several methods reported in the literature. One of the most efficient routes involves the reaction of 4-chloropyrazole with a difluoromethylated reagent under specific conditions. This synthetic approach not only yields high purity products but also allows for the facile introduction of various functional groups, making it a versatile starting material for further chemical modifications.

In terms of its physical and chemical properties, 4-chloro-2-(difluoromethyl)pyrazolo[1,5-a]pyrazine is a solid compound with a molecular weight of 237.69 g/mol. It exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biochemical assays and drug discovery processes. The compound is stable under standard laboratory conditions but should be stored in a cool, dry place to maintain its integrity.

The biological activity of 4-chloro-2-(difluoromethyl)pyrazolo[1,5-a]pyrazine has been extensively investigated in recent years. Studies have shown that this compound possesses potent antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that regulate cell growth and survival, such as the PI3K/AKT/mTOR pathway. Additionally, 4-chloro-2-(difluoromethyl)pyrazolo[1,5-a]pyrazine has demonstrated significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases.

In preclinical studies, 4-chloro-2-(difluoromethyl)pyrazolo[1,5-a]pyrazine has shown excellent pharmacokinetic properties. It exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. The compound also demonstrates low toxicity in animal models, with no significant adverse effects observed at therapeutic doses. These findings support its potential as a lead compound for further drug development.

The potential applications of 4-chloro-2-(difluoromethyl)pyrazolo[1,5-a]pyrazine extend beyond oncology and inflammation. Recent research has explored its use in neurodegenerative disorders, where it has shown promise in modulating neuroinflammation and protecting neuronal cells from oxidative stress. Additionally, studies have investigated its antimicrobial properties against drug-resistant bacteria, highlighting its broad-spectrum activity.

In conclusion, 4-chloro-2-(difluoromethyl)pyrazolo[1,5-a]pyrazine (CAS No. 2138262-83-4) is a highly promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional mechanisms of action and expand its utility in treating various diseases.